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Compound of Interest

Compound Name: Cadmium-114

Cat. No.: B084361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the measurement of the

neutron capture cross-section of Cadmium-114 (

114Cd114Cd

). The data and methodologies presented are crucial for applications in nuclear reactor design,
astrophysical nucleosynthesis research, and potentially for the production of medical
radioisotopes. While not directly related to drug development signaling pathways, the precise
measurement of neutron capture cross-sections is fundamental to the production of specific
isotopes used in medical imaging and therapy.

Introduction
The neutron capture reaction on Cadmium-114, denoted as

114Cd(𝑛, 𝛾)115 Cd114Cd(n,γ)115Cd

, is of significant interest in nuclear science. The resulting isotope,

115Cd115Cd

, has a half-life of 53.46 hours, and its production cross-section is a key parameter for various
applications.[1] Accurate measurements of this cross-section across a range of neutron
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energies, from thermal to the resonance region, are essential for validating nuclear data
libraries and improving predictive models.

Recent experimental efforts have employed various techniques to measure the

114Cd(𝑛, 𝛾)114Cd(n,γ)

cross-section with high precision. These methods primarily include the time-of-flight (TOF)
technique at accelerator-based neutron sources and the activation method in nuclear reactors.

Quantitative Data Summary
The following tables summarize key quantitative data from various experimental measurements

of the neutron capture cross-section for

114Cd114Cd

.

Table 1: Thermal Neutron Capture Cross-Section and Resonance Integrals

Isotope
Thermal
Cross-Section
(barns)

Resonance
Integral
(barns)

Experimental
Facility/Metho
d

Reference

ngcontent-ng-

c4139270029=""

_nghost-ng-

c4104608405=""

class="inline ng-

star-inserted">

114Cd114Cd

0.31 ± 0.03 3.6 ± 0.4

OSU TRIGA

Reactor /

Activation

[2][3]

114Cd114Cd Not specified Not specified
Gaerttner LINAC

Center / TOF

Note: The values from different sources may vary due to different measurement techniques,

normalization standards, and data analysis methods.
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Table 2: Selected Neutron Resonance Parameters for

114Cd114Cd

Resonance
Energy (eV)

gΓn (meV) Γγ (meV)
Experimental
Facility/Metho
d

Reference

120.5 1.63 ± 0.04 110 (fixed)
Gaerttner LINAC

Center / TOF
[4]

183.1 14.8 ± 0.3 110 (fixed)
Gaerttner LINAC

Center / TOF
[4]

394.0 2.6 ± 0.1 110 (fixed)
Gaerttner LINAC

Center / TOF
[4]

460 Not specified Not specified Not specified [5]

603 Not specified Not specified Not specified [5]

1006 Not specified Not specified Not specified [5]

g is the statistical spin factor, Γn is the neutron width, and Γγ is the radiation width. The

uncertainties in the last digit are given in parentheses.

Experimental Protocols
Two primary methods for measuring the

114Cd(𝑛, 𝛾)114Cd(n,γ)

cross-section are detailed below: the Time-of-Flight (TOF) method and the Activation Method.

Time-of-Flight (TOF) Method
The TOF technique is a powerful method for measuring energy-dependent cross-sections.[6] It

involves measuring the time it takes for neutrons of different energies to travel a known

distance.

Objective: To measure the neutron capture cross-section of
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114Cd114Cd

as a function of neutron energy.

Materials and Equipment:

Pulsed Neutron Source (e.g., from an electron linear accelerator or spallation source)[4][7][8]

Neutron flight path (typically tens of meters long)[7]

Collimators to shape the neutron beam

Highly enriched

114Cd114Cd

sample

Gamma-ray detector array (e.g., High-Purity Germanium (HPGe) detectors, 4π Ge

spectrometer)[8][9]

Data Acquisition System (DAQ) synchronized with the neutron source pulse

Reference samples with well-known cross-sections for normalization (e.g.,

197Au197Au

)

Protocol:

Neutron Production: Generate pulses of neutrons using an electron linear accelerator

(LINAC) or a spallation source.[4][7] The neutrons are produced with a wide range of

energies.

Neutron Moderation and Collimation: The high-energy neutrons are passed through a

moderator to produce a spectrum of energies, including the thermal and resonance regions.

The neutron beam is then collimated to a specific size and shape before reaching the

sample.
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Time-of-Flight Measurement: The time between the neutron pulse generation and the

detection of a capture gamma-ray is measured. This time is directly related to the neutron's

velocity and, therefore, its kinetic energy. The flight path distance is precisely known.[7]

Sample Irradiation: The collimated neutron beam irradiates the enriched

114Cd114Cd

sample placed at a known distance from the neutron source.

Gamma-ray Detection: When a neutron is captured by a ngcontent-ng-c4139270029=""

_nghost-ng-c4104608405="" class="inline ng-star-inserted">

114Cd114Cd

nucleus, the resulting excited

115Cd115Cd

nucleus de-excites by emitting prompt gamma-rays. These gamma-rays are detected by a
surrounding detector array.[9]

Data Acquisition: The detector signals are processed by the DAQ system, which records the

time-of-flight and the energy of each detected gamma-ray event.

Background Measurement: Measurements are performed with and without the sample in the

beamline to determine the background contribution.

Data Analysis:

The raw TOF spectra are converted to energy-dependent gamma-ray yield spectra.

The background is subtracted from the sample data.

The neutron flux is determined using a neutron monitor or by measurements with a

reference sample.

The capture yield is normalized to the neutron flux to obtain the relative cross-section.
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Resonance analysis of the cross-section data is performed using R-matrix codes like

SAMMY to extract resonance parameters.[4]

Activation Method
The activation method is well-suited for measuring cross-sections at specific neutron energies,

particularly thermal energies, within a nuclear reactor.

Objective: To measure the thermal neutron capture cross-section of

114Cd114Cd

.

Materials and Equipment:

Nuclear Reactor with a well-characterized thermal neutron flux

Highly enriched

114Cd114Cd

sample foils

Monitor foils with well-known thermal neutron capture cross-sections (e.g.,

197Au197Au

,

59Co59Co

)

Cadmium shielding (for determining the contribution of epithermal neutrons)

High-resolution gamma-ray spectrometer (e.g., HPGe detector)

Sample counting station with appropriate shielding

Protocol:
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Sample Preparation: Prepare thin foils of enriched

114Cd114Cd

and monitor materials. The mass and purity of the samples must be accurately known.

Irradiation:

Place the

114Cd114Cd

sample and a monitor foil together in a suitable container.

To separate the thermal and epithermal contributions, prepare an identical set of samples

shielded with cadmium. Cadmium strongly absorbs thermal neutrons, allowing only

epithermal neutrons to reach the samples inside.[1]

Irradiate both the bare and cadmium-covered samples in a known neutron flux position

within the nuclear reactor for a predetermined time.

Cooling: After irradiation, allow the samples to cool for a specific period to let short-lived

interfering radioisotopes decay.

Gamma-ray Spectroscopy:

Measure the gamma-ray activity of the irradiated

114Cd114Cd

samples and the monitor foils using a calibrated HPGe detector. The characteristic
gamma-rays from the decay of

115Cd115Cd

are counted.

Acquire spectra for a sufficient time to achieve good counting statistics.

Data Analysis:
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Determine the net peak area of the characteristic gamma-rays for both the

115Cd115Cd

and the activation product of the monitor foil.

Correct the count rates for decay during irradiation, cooling, and counting.

Calculate the reaction rates for both the bare and cadmium-covered samples.

The thermal neutron capture cross-section is then determined by comparing the reaction

rate of the

114Cd114Cd

sample to that of the monitor foil, taking into account the known cross-section of the
monitor and the neutron flux characteristics.

Visualizations
The following diagrams illustrate the experimental workflows for the neutron capture cross-

section measurements.
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Click to download full resolution via product page

Caption: Workflow for the Time-of-Flight (TOF) method.
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Caption: Workflow for the Activation Method.
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Caption: The

114Cd(𝑛, 𝛾)115 Cd114Cd(n,γ)115Cd

nuclear reaction process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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